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Compound of Interest

Compound Name: L(-)-Norepinephrine bitartrate

Cat. No.: B8794434 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like L(-)-Norepinephrine bitartrate is a critical component of

laboratory safety and regulatory compliance. This guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to ensure the safe

management of this potent compound.

L(-)-Norepinephrine bitartrate is a catecholamine that functions as a hormone and

neurotransmitter. Due to its pharmacological activity, it is classified as highly toxic and requires

careful handling throughout its lifecycle, from acquisition to disposal.[1][2] Adherence to proper

disposal procedures is crucial to protect laboratory personnel and the environment.

Hazard Profile and Safety Precautions
Before handling L(-)-Norepinephrine bitartrate, it is imperative to be familiar with its hazard

profile. The compound is fatal if swallowed, inhaled, or in contact with skin.[1][2] Always consult

the Safety Data Sheet (SDS) for detailed safety information.
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Hazard Classification GHS Statements

Acute Toxicity, Oral H300: Fatal if swallowed[1]

Acute Toxicity, Dermal H310: Fatal in contact with skin[1]

Acute Toxicity, Inhalation H330: Fatal if inhaled[1][2]

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, eye

protection, and face protection.[3][4] In case of

inadequate ventilation, wear respiratory

protection.[5][6]

First Aid Measures

If Swallowed: Immediately call a POISON

CENTER or doctor. Rinse mouth.[1][3] If on

Skin: Immediately wash with plenty of soap and

water. Remove all contaminated clothing.[1][4] If

Inhaled: Remove person to fresh air and keep

comfortable for breathing. Immediately call a

POISON CENTER or doctor.[1]

Regulatory Overview
L(-)-Norepinephrine bitartrate and its salts are not classified as controlled substances by the

Drug Enforcement Administration (DEA) in the United States.[7] Additionally, they are not

considered P-listed acutely hazardous wastes under the Resource Conservation and Recovery

Act (RCRA).[7] However, it is crucial to note that state and local regulations may be more

stringent.[7]

The Environmental Protection Agency (EPA) strongly discourages the disposal of any

pharmaceutical waste into the sanitary sewer system without prior inactivation, due to potential

adverse effects on aquatic life.[7][8]

Disposal Procedures
There are two primary recommended disposal routes for L(-)-Norepinephrine bitartrate waste

in a laboratory setting:

Disposal via a Licensed Hazardous Waste Contractor (Preferred Method)
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This is the most straightforward and recommended method for the disposal of L(-)-
Norepinephrine bitartrate waste.[7]

Segregation and Labeling: Collect all waste containing L(-)-Norepinephrine bitartrate in

a dedicated, properly labeled, and sealed waste container.[7][9] The label should clearly

identify the contents as "Hazardous Chemical Waste: L(-)-Norepinephrine bitartrate" and

include the concentration.

Storage: Store the waste container in a designated satellite accumulation area, following

all institutional and regulatory guidelines for chemical waste storage.[7]

Pickup: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for pickup by a licensed hazardous waste contractor.[7]

Chemical Inactivation Prior to Drain Disposal (for Small Quantities)

For laboratories generating small quantities of L(-)-Norepinephrine bitartrate waste,

chemical inactivation may be a viable option, but only if permitted by local wastewater

discharge regulations.[7]

Experimental Protocol for Inactivation:

Materials:

Waste L(-)-Norepinephrine bitartrate solution

Sodium hydroxide solution

Dilute hydrochloric acid

pH meter or pH strips

Glass beaker of appropriate size

Hot plate with a water bath

Stir bar and stir plate
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Procedure:

1. Preparation: In a well-ventilated fume hood, place the waste L(-)-Norepinephrine
bitartrate solution in a glass beaker with a stir bar.[7]

2. pH Adjustment: While stirring, slowly add the sodium hydroxide solution to the waste.

Monitor the pH and continue adding the base until the pH of the solution reaches

approximately 8.3.[7]

3. Heating: Place the beaker in a water bath on a hot plate and heat the solution to 80°C.

[7]

4. Inactivation: Maintain the solution at 80°C for at least one hour to ensure complete

degradation.[7]

5. Neutralization: Allow the solution to cool to room temperature. Neutralize the solution by

slowly adding dilute hydrochloric acid until the pH is between 6.0 and 8.0.[7]

6. Disposal: Once cooled and neutralized, the inactivated solution can be disposed of

down the sanitary sewer with copious amounts of water, provided this is in compliance

with local regulations.[7]

Disposal of Empty Containers
Empty containers that held L(-)-Norepinephrine bitartrate should be handled as the product

itself.[3] They should be disposed of through a licensed hazardous waste contractor. Do not

mix with other waste.[3]

Spill Management
In the event of a spill, evacuate the area and ensure adequate ventilation.[3][4] Avoid

generating dust.[3] Wear appropriate PPE, including respiratory protection.[1] Cover drains to

prevent entry into the sewer system.[3] Collect the spilled material carefully and place it in a

suitable container for disposal.[3][4]

Diagram of L(-)-Norepinephrine Bitartrate Disposal Workflow
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L(-)-Norepinephrine Bitartrate Disposal Decision Tree

L(-)-Norepinephrine Bitartrate Waste Generated

Small Quantity?

Local Regulations Permit Inactivation?

Yes

Dispose via Licensed Hazardous Waste Contractor

No

Chemical Inactivation Protocol

Yes No

Neutralize to pH 6-8

Dispose Down Drain with Copious Water

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of L(-)-Norepinephrine bitartrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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